Cas no 67355-36-6 (1-Hexadecanaminium, N,N,N-trimethyl-, sulfate (2:1))
67355-36-6 structure
Product Name:1-Hexadecanaminium, N,N,N-trimethyl-, sulfate (2:1)
CAS No:67355-36-6
MF:C38H84N2O4S
MW:665.149571418762
CID:394948
PubChem ID:11061352
Update Time:2025-04-19
1-Hexadecanaminium, N,N,N-trimethyl-, sulfate (2:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexadecanaminium, N,N,N-trimethyl-, sulfate (2:1)
- hexadecyl(trimethyl)azanium,sulfate
- DTXSID90453687
- SCHEMBL716034
- cetyltrimethylammonium sulfate
- 67355-36-6
-
- Inchi: 1S/2C19H42N.H2O4S/c2*1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;1-5(2,3)4/h2*5-19H2,1-4H3;(H2,1,2,3,4)/q2*+1;/p-2
- InChI Key: OHYHWAITIOIHFP-UHFFFAOYSA-L
- SMILES: S(=O)(=O)([O-])[O-].[N+](C)(C)(C)CCCCCCCCCCCCCCCC.[N+](C)(C)(C)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 664.61562
- Monoisotopic Mass: 664.61518034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 45
- Rotatable Bond Count: 30
- Complexity: 243
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.6Ų
Experimental Properties
- PSA: 80.26
1-Hexadecanaminium, N,N,N-trimethyl-, sulfate (2:1) Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
67355-36-6 (1-Hexadecanaminium, N,N,N-trimethyl-, sulfate (2:1)) Related Products
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- 32503-27-8(Tetrabutylammonium hydrogensulfate)
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